Cas no 1338254-21-9 ((4-bromo-2-chloro-5-fluorophenyl)methanol)

• Product Name: (4-bromo-2-chloro-5-fluorophenyl)methanol
• CAS No: 1338254-21-9
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• CID: 1238866
• PubChem ID: 67450751
• Update Time: 2025-06-09

(4-bromo-2-chloro-5-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromo-2-chloro-5-fluorophenyl)methanol
• 1-bromo-4-trimethylsilyl-but-2-yne
• 4-bromo-1-(trimethylsilyl)-2-butyne
• (4-bromo-2-butynyl)trimethylsilane
• AGN-PC-000OFL
• ACMC-20mppu
• 1-bromo-4-trimethylsilyl-2-butyne
• (4-bromo-2-chloro-5 fluoro-phenyl)-methanol
• 1-bromo-4-(trimethylsilyl)-2-butyne
• CTK0F8155
• Silane, (4-bromo-2-butynyl)trimethyl-
• (4-bromobut-2-yn-1-yl)trimethylsilane
• (4-bromo-2-butyn-1-yl)trimethylsilane
• 1338254-21-9
• AS-46274
• EN300-7402942
• 4-Bromo-2-chloro-5-fluorobenzyl alcohol
• (4-Bromo-2-chloro-5-fluoro-phenyl)-methanol
• CL9278
• DB-362120
• MFCD25978106
• Z1813148043
• PXTAPYUVMUWBII-UHFFFAOYSA-N
• CS-0192884
• AKOS027251419
• SCHEMBL2554312

• MDL： MFCD25978106
• Inchi： 1S/C7H5BrClFO/c8-5-2-6(9)4(3-11)1-7(5)10/h1-2,11H,3H2
• InChI Key： PXTAPYUVMUWBII-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(CO)=C(C=1)Cl)F

Computed Properties

• Exact Mass: 237.91963g/mol
• Monoisotopic Mass: 237.91963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (4-bromo-2-chloro-5-fluorophenyl)methanol

Introduction to (4-Bromo-2-Chloro-5-Fluorophenyl)methanol (CAS No. 1338254-21-9)

(4-Bromo-2-chloro-5-fluorophenyl)methanol (CAS No. 1338254-21-9) is a halogenated aromatic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique combination of bromine, chlorine, and fluorine substituents on a benzene ring, which imparts it with distinct chemical and physical properties.

The molecular structure of (4-bromo-2-chloro-5-fluorophenyl)methanol consists of a benzene ring substituted with a bromine atom at the 4-position, a chlorine atom at the 2-position, and a fluorine atom at the 5-position. The methanol group (-CH₂OH) is attached to the benzene ring at the 1-position. This specific arrangement of substituents confers the compound with high reactivity and selectivity in various chemical reactions, making it a valuable intermediate in synthetic chemistry.

In the realm of pharmaceutical research, (4-bromo-2-chloro-5-fluorophenyl)methanol has shown promise as a starting material for the synthesis of novel drugs. The presence of multiple halogen substituents allows for versatile functionalization through various substitution reactions, such as Suzuki coupling, which is widely used in the synthesis of biologically active compounds. Recent studies have explored its use in the development of anticancer agents and antiviral drugs, where the halogenated structure can enhance the pharmacological properties of the final product.

One notable application of (4-bromo-2-chloro-5-fluorophenyl)methanol is in the synthesis of fluorinated pharmaceuticals. Fluorine atoms are known to improve the metabolic stability and bioavailability of drugs, making them more effective in treating various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* reported the successful synthesis of a series of fluorinated analogs using (4-bromo-2-chloro-5-fluorophenyl)methanol as a key intermediate. These analogs exhibited enhanced potency against cancer cell lines compared to their non-fluorinated counterparts.

Beyond pharmaceuticals, (4-bromo-2-chloro-5-fluorophenyl)methanol has also found applications in materials science. The unique electronic properties of halogenated aromatic compounds make them suitable for use in organic electronics and optoelectronic devices. Researchers have utilized this compound as a building block for the synthesis of conjugated polymers and small molecules with tunable electronic properties. These materials have potential applications in organic solar cells, light-emitting diodes (LEDs), and field-effect transistors (FETs).

In chemical synthesis, (4-bromo-2-chloro-5-fluorophenyl)methanol serves as a versatile reagent for the preparation of complex organic molecules. Its reactivity can be fine-tuned by adjusting reaction conditions such as temperature, solvent, and catalyst choice. For example, palladium-catalyzed cross-coupling reactions involving this compound have been optimized to achieve high yields and selectivities. These reactions are crucial for the synthesis of advanced materials and fine chemicals.

The physical properties of (4-bromo-2-chloro-5-fluorophenyl)methanol include its melting point, boiling point, and solubility characteristics. It is typically a white crystalline solid with a melting point ranging from 60°C to 65°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for use in various synthetic protocols and analytical techniques.

From an environmental perspective, it is important to consider the potential impact of halogenated compounds on ecosystems. While (4-bromo-2-chloro-5-fluorophenyl)methanol itself is not classified as hazardous or toxic under current regulations, its proper handling and disposal are essential to prevent environmental contamination. Researchers are actively exploring greener synthetic methods to minimize the environmental footprint associated with its production and use.

In conclusion, (4-bromo-2-chloro-5-fluorophenyl)methanol (CAS No. 1338254-21-9) is a multifaceted compound with significant potential in pharmaceutical research, materials science, and chemical synthesis. Its unique combination of halogen substituents provides it with valuable chemical properties that make it an attractive intermediate for various applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.